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Compound of Interest

Compound Name:
1-Butyl-3-methylimidazolium

trifluoroacetate

Cat. No.: B1245039 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of laboratory chemicals is paramount. This guide provides essential, step-by-step

procedures for the proper disposal of 1-Butyl-3-methylimidazolium trifluoroacetate, fostering

a culture of safety and environmental responsibility.

Essential Safety Information
1-Butyl-3-methylimidazolium trifluoroacetate is an ionic liquid that requires careful handling

due to its potential hazards. It is classified as an irritant, causing skin, eye, and respiratory

irritation.[1][2][3][4] Adherence to safety protocols is crucial to minimize exposure and ensure a

safe laboratory environment.

Hazard Identification and Personal Protective Equipment (PPE):
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Hazard GHS Classification
Recommended Personal
Protective Equipment
(PPE)

Skin Irritation Skin Irrit. 2

Protective gloves (inspected

prior to use), impervious

clothing.[2][4]

Eye Irritation Eye Irrit. 2
Safety glasses with side-

shields or goggles.[2][5]

Respiratory Irritation STOT SE 3

Use only in a well-ventilated

area or under a chemical fume

hood. If vapors/aerosols are

generated, a respirator is

required.[2]

Physical and Chemical Properties
Property Value

Molecular Formula C10H15F3N2O2

Molar Mass 252.23 g/mol [1]

Appearance Liquid

Storage Temperature
See product label, generally in a dry, cool, and

well-ventilated place.[5]

Step-by-Step Disposal Protocol
The following protocol outlines the approved procedure for the disposal of 1-Butyl-3-
methylimidazolium trifluoroacetate. This process is designed to be clear, concise, and easy

to follow, ensuring that all safety and regulatory requirements are met.

1. Waste Collection and Storage:

Do not mix with other waste streams.
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Collect waste 1-Butyl-3-methylimidazolium trifluoroacetate in its original container or a

clearly labeled, compatible, and tightly sealed container.

Store the waste container in a designated, cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents.[4][5]

2. Spill Management:

In case of a spill, evacuate personnel from the immediate area.

Wear appropriate Personal Protective Equipment (PPE), including respiratory protection,

gloves, and eye protection.

Contain the spill using an inert absorbent material (e.g., sand, vermiculite, or commercial

absorbent pads).[6][7] Do not use combustible materials like sawdust.

Carefully collect the absorbed material into a sealed container for disposal.

Clean the affected area thoroughly with a suitable solvent (e.g., isopropanol or ethanol) and

then with soap and water.[7]

All materials used for cleanup should be disposed of as hazardous waste.

3. Final Disposal:

Disposal of 1-Butyl-3-methylimidazolium trifluoroacetate must be carried out by a

licensed waste disposal contractor.[6]

The waste must be disposed of in accordance with all local, regional, and national

regulations.

Provide the waste disposal contractor with a copy of the Safety Data Sheet (SDS) for the

chemical.

Do not dispose of this chemical down the drain or into the environment.[2][6]

Disposal Workflow Diagram
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The following diagram illustrates the decision-making process for the proper disposal of 1-
Butyl-3-methylimidazolium trifluoroacetate.

Start: Have Waste
1-Butyl-3-methylimidazolium

trifluoroacetate?

Is it a spill?

1. Collect in a
labeled, sealed container.

No

2. Wear appropriate PPE.

Yes

6. Store waste container
in a designated area.

3. Contain spill with
inert absorbent.

4. Collect absorbed material
into a sealed container.

5. Clean spill area.

7. Contact licensed
waste disposal contractor.

End: Proper Disposal
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Click to download full resolution via product page

Caption: Disposal workflow for 1-Butyl-3-methylimidazolium trifluoroacetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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